Cas no 1019532-16-1 (1-Bromo-2-fluoro-3-(cyclopentylaminomethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-3-(cyclopentylaminomethyl)benzene
• CAS No: 1019532-16-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 3038264
• PubChem ID: 28428687
• Update Time: 2025-04-21

1-Bromo-2-fluoro-3-(cyclopentylaminomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-(cyclopentylaminomethyl)benzene
• N-Cyclopentyl 5-bromo-2-fluorobenzylamine
• N-(5-Bromo-2-fluorobenzyl)cyclopentanamine
• N-[(5-bromo-2-fluorophenyl)methyl]cyclopentanamine
• EN300-168618
• BS-26227
• 1019532-16-1
• AKOS000227255
• MFCD11139796

• Inchi： 1S/C12H15BrFN/c13-10-5-6-12(14)9(7-10)8-15-11-3-1-2-4-11/h5-7,11,15H,1-4,8H2
• InChI Key： KDJWKPKFBNUJET-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC1CCCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.16g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines